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Compound of Interest

1-Ethoxy-4-(p-
Compound Name:
tolylethynyl)benzene

Cat. No.: B054540

In-Depth Technical Guide: 1-Ethoxy-4-(p-
tolylethynyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 1-Ethoxy-4-(p-
tolylethynyl)benzene, a molecule of interest in chemical and materials science research. The
information herein is compiled to support theoretical and experimental investigations.

Core Physicochemical Data

The fundamental quantitative properties of 1-Ethoxy-4-(p-tolylethynyl)benzene are
summarized below. These values are derived from its molecular formula, C17H160.

Property Value Unit
Molecular Formula C17H160

Molecular Weight 236.31 g/mol
Exact Mass 236.120115130 Da
CAS Number 116903-46-9
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Calculation of Molecular Properties

The molecular weight and exact mass are foundational parameters for a wide range of
scientific applications, from reaction stoichiometry to mass spectrometry. The logical flow from
the molecular formula to these key values is illustrated below.

Molecular Formula
C17H160

Sum of Average\ Sum of Monoisotopic
Atomic Weights Masses

Molecular Weight Exact Mass
236.31 g/mol 236.120115130 Da

Click to download full resolution via product page

Caption: Derivation of Molecular Weight and Exact Mass.

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 1-Ethoxy-4-(p-
tolylethynyl)benzene are not extensively documented in publicly available literature.
Researchers may refer to general synthetic methodologies for diarylalkynes, such as the
Sonogashira coupling reaction, as a starting point for its preparation. This typically involves the
palladium-catalyzed cross-coupling of a terminal alkyne (p-tolylethyne) with an aryl halide (1-
ethoxy-4-iodobenzene).

Signaling Pathways and Biological Activity

Currently, there is no available information in scientific literature detailing specific signaling
pathways or significant biological activities associated with 1-Ethoxy-4-(p-
tolylethynyl)benzene. Further research is required to elucidate any potential interactions with
biological systems.
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ethoxy-4-p-tolylethynyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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